Cas no 498-46-4 (Isoscopine)

• Product Name: Isoscopine
• CAS No: 498-46-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2014748
• PubChem ID: 1274465
• Update Time: 2025-04-21

Isoscopine Chemical and Physical Properties

Names and Identifiers

• 7-Epimer-Scopine
• (1α,2β,4β,5α)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7α-ol
• S0912
• 3-OXA-9-AZATRICYCLO(3.3.1.02,4)NONAN-7-OL, 9-METHYL-, (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-
• CCG-266261
• FIMXSEMBHGTNKT-UPGAHCIJSA-N
• SCHEMBL18577687
• 3-Oxa-9-azatricyclo(3.3.1.0(2,4))nonan-7-ol, 9-methyl-, (1alpha,2beta,4beta,5alpha,7beta)-
• BRD-K75923785-001-02-5
• DTXSID301151677
• 498-45-3
• Isoscopine
• AB01566856_01
• NCGC00386195-06
• s2545
• rel-(1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol
• (1alpha,2beta,4beta,5alpha,7beta)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02.4]nonan-7-ol
• HMS3656M14
• 6,7-Epoxytropine
• DTXSID801030466
• HMS3884D08
• Z5LGM3Q28U
• 3-Oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol, 9-methyl-, (1I+/-,2I(2),4I(2),5I+/-,7I+/-)-
• AKOS015919589
• Q7434451
• (1R,2R,4S,5S)-9-methyl-3-oxa-9-azatricyclo(3.3.1.02,4)nonan-7-ol
• A871709
• SW219096-1
• Scopanol
• 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL, 6.BETA.,7.BETA.-EPOXY-
• AC-3388
• (1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol
• BRD-K75923785-003-02-1
• AKOS025400980
• 498-46-4
• 7-Epoxytropine
• (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-9-METHYL-3-OXA-9-AZATRICYCLO(3.3.1.02,4)NONAN-7-OL
• SCHEMBL9889341
• CHEMBL4303536
• HY-B0459
• (1R,2R,4S,5S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol
• CHEMBL4303435
• Scopin
• FS31413
• PD087721
• (1R,2R,4S,5S,7S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.0(2),?]nonan-7-ol
• UNII-Z5LGM3Q28U
• Scopine

• Inchi： 1S/C8H13NO2/c1-9-5-2-4(10)3-6(9)8-7(5)11-8/h4-8,10H,2-3H2,1H3
• InChI Key： FIMXSEMBHGTNKT-UHFFFAOYSA-N
• SMILES： CN1C2C3C(C1CC(C2)O)O3

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.284
• Boiling Point: 281.3 ºC at 760 mmHg
• Flash Point: 123.9 ºC
• Refractive Index: 1.573

Isoscopine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
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